Cas no 93249-46-8 (Benzaldehyde, 2-hydroxy-5-[(trifluoromethyl)thio]-)

• Product Name: Benzaldehyde, 2-hydroxy-5-[(trifluoromethyl)thio]-
• CAS No: 93249-46-8
• MF: C₈H₅F₃O₂S
• MW: 222.184311628342
• MDL: MFCD22633622
• CID: 2816730
• PubChem ID: 13389729
• Update Time: 2024-03-01

Benzaldehyde, 2-hydroxy-5-[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-hydroxy-5-[(trifluoromethyl)thio]-
• 2-Hydroxy-5-(trifluoromethylthio)benzaldehyde
• 2-Hydroxy-5-[(trifluoromethyl)sulfanyl]benzaldehyde

• MDL： MFCD22633622
• Inchi： 1S/C8H5F3O2S/c9-8(10,11)14-6-1-2-7(13)5(3-6)4-12/h1-4,13H
• InChI Key： RREZTHNJEBHXHJ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=C(C=O)C=1)O

Computed Properties

• Exact Mass: 221.99623506g/mol
• Monoisotopic Mass: 221.99623506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes